N1-(2-chlorobenzyl)-N2-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-[(2-chlorophenyl)methyl]-N-[2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C22H25Cl2N3O4S/c23-17-8-10-19(11-9-17)32(30,31)27-14-4-3-6-18(27)12-13-25-21(28)22(29)26-15-16-5-1-2-7-20(16)24/h1-2,5,7-11,18H,3-4,6,12-15H2,(H,25,28)(H,26,29)
• InChI Key: HJPJHOLMITXDII-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCNC(=O)C(=O)NCC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H25Cl2N3O4S
• Molecular Weight: 498.4 g/mol
• CAS No.: 898426-11-4

Description

N1-(2-chlorobenzyl)-N2-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H25Cl2N3O4S and its molecular weight is 498.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alzheimer's Disease Treatment

Compounds structurally related to "N1-(2-chlorobenzyl)-N2-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide" have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease. The synthesis involves a series of heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives evaluated for their enzyme inhibition activity against acetylcholinesterase (AChE) enzyme, crucial for Alzheimer's treatment. The compounds showed promising results in preliminary evaluations, indicating their potential as new drug candidates for Alzheimer’s disease, with additional evaluation through haemolytic activity to assess safety (Rehman et al., 2018).

Antibacterial and Antioxidant Activity

Another study focused on the synthesis and biological evaluation of new series of 1,4-dihydropyridines, showcasing their antibacterial and antioxidant activities. These compounds were synthesized through a one-pot, facile method and evaluated for their effectiveness against various bacteria and their antioxidant capacity. The bioassay results indicated effective anti-oxidant and antibacterial functions, contributing to the development of new therapeutic agents with potential applications in combating bacterial infections and oxidative stress-related diseases (Ghorbani‐Vaghei et al., 2016).

HIV-1 Inhibition

A significant application includes the investigation of compounds for their potential to inhibit Human Immunodeficiency Virus Type 1 (HIV-1) entry into cells. A particular study highlighted the enhanced exposure of HIV-1 primary isolate neutralization epitopes through the binding of CD4 mimetic compounds, which could block the interaction between HIV-1 gp120 and its receptor CD4. This research offers insights into developing new therapeutic strategies for HIV-1 infection, demonstrating the compound's ability to enhance the neutralizing activities of specific antibodies against the virus (Yoshimura et al., 2010).